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Compound of Interest

1,2-Bis(di-tert-
Compound Name:
butylphosphinomethyl)benzene

Cat. No.: B044117

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,2-
Bis(di-tert-butylphosphinomethyl)benzene, a key bidentate phosphine ligand in modern
catalysis. The information is presented to be readily accessible for researchers, scientists, and
professionals in drug development and other fields of chemical synthesis.

Core Physical and Chemical Properties

1,2-Bis(di-tert-butylphosphinomethyl)benzene, also known as DTBPMB, is a white
crystalline solid at room temperature.[1] It is an air-sensitive compound that plays a crucial role
as a ligand in various metal-catalyzed reactions.[2][3]

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical data for 1,2-Bis(di-
tert-butylphosphinomethyl)benzene.
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Property Value Source
CAS Number 121954-50-5 [1][4]
Molecular Formula C24H44P2 [1][4]
Molecular Weight 394.55 g/mol [11[3]
Melting Point 59-62 °C [2][3]
Appearance White crystals or solid [1]
Insoluble in water. Soluble in
organic solvents such as ether,
chloroform, and carbon
- tetrachloride. A nickel (II)
Solubility .
complex of this ligand was
found to be sparingly soluble in
chloroform, dichloromethane,
tetrachloroethane, and DMF.
Purity Typically >98.5%

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of this specific

compound are not readily available in the public domain. However, standard laboratory

procedures are employed for such measurements:

e Melting Point: The melting point is determined using a calibrated melting point apparatus. A

small, powdered sample of the crystalline solid is packed into a capillary tube and heated at

a controlled rate. The temperature range over which the substance melts is recorded.

» Solubility: Qualitative solubility is determined by adding a small amount of the compound to a

test tube containing the solvent of interest. The mixture is agitated, and the degree of

dissolution is observed at a specific temperature. For quantitative solubility, a saturated

solution is prepared, and the concentration of the dissolved solute is determined using

analytical techniques such as spectroscopy or gravimetric analysis after solvent evaporation.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a physical property in the
same vein as melting point, 31P NMR spectroscopy is a critical technique for characterizing
organophosphorus compounds like this ligand. Spectra can be acquired by dissolving the
compound in a suitable deuterated solvent and analyzing it in an NMR spectrometer.

Applications in Catalysis

1,2-Bis(di-tert-butylphosphinomethyl)benzene is a highly effective bidentate phosphine
ligand, particularly in palladium-catalyzed cross-coupling reactions.[5][6] Its bulky di-tert-
butylphosphino groups create a specific steric and electronic environment around the metal
center, which is advantageous for various catalytic transformations. These reactions are
fundamental in the synthesis of complex organic molecules, including active pharmaceutical
ingredients.

The ligand is particularly noted for its application in:
» Buchwald-Hartwig Cross-Coupling Reactions[5]
¢ Suzuki-Miyaura Coupling

» Heck Reaction

« Stille Coupling

e Sonogashira Coupling

¢ Negishi Coupling

e Hiyama Coupling

o Hydroesterification of alkenes[5]

» Methoxycarbonylation of ethene[5]

The following diagram illustrates a generalized workflow for a palladium-catalyzed cross-
coupling reaction where 1,2-Bis(di-tert-butylphosphinomethyl)benzene is employed as a
ligand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: 1,2-Bis(di-tert-
butylphosphinomethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044117#physical-properties-of-1-2-bis-di-tert-
butylphosphinomethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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